In light of the rising presence of contaminants of emerging concern in water streams, in recent decades, advanced oxidation processes have received significant research interest, as the generation of oxidative radicals allows for the effective degradation of recalcitrant compounds. This review paper provides insights into the most relevant generation methods of several oxidative species, with a main emphasis on hydroxyl, sulfate, chlorine and iodine radicals. Understanding the strengths and pitfalls of each generation route is essential to set the baseline for future industrial applications. To this end, this review presents a comprehensive summary of how different techniques result in distinct radical types, and in addition to the principles and mechanisms of formation, the environmental and economic aspects behind the different methods are discussed.

Due to pollution discharge and climate change, hypoxia is becoming more prevalent in water bodies such as lakes, rivers, and oceans. It leads to black blooms in lakes, black and odors in rivers, and dead zones in the oceans. Iron sulfide, especially amorphous mackinawite, is the main blackening substance. In this paper, the physical characteristics and detection methods of mackinawite were used to determine how to detect it in hypoxic water bodies. The population and metabolism of key microorganisms during mackinawite generation were analyzed to provide a reference for studying related microorganisms during the blackening process. Finally, the influence of macromolecular organic matter and microorganisms on the stable suspension of mackinawite was determined, and the existing patterns of mackinawite during the blackening process of hypoxic waters were illustrated. The generation of amorphous mackinawite and its stable suspension in a supernatant are two indispensable factors during the blackening process. The clarification of substance characteristics and key action processes are conducive to the accurate and targeted control of the blackening process and promote the restoration of the sustainable self-purification ability of water bodies.

Microbial conversion of CO2 and CO into chemicals is a promising route that can contribute to the cost-effective reduction of anthropogenic green house and waste gas emissions and create a more circular economy. However, the biotechnological valorization of CO2 and CO into chemicals is still restricted by the limited number of model microorganisms implemented, and the small profit margin of the products synthesized. This perspective paper intends to explore the genetic potential for the microbial conversion of CO2 and CO into ectoines, in a tentative to broaden bioconversion platforms and the portfolio of products from C1 gas fermentations. Ectoine and hydroxyectoine can be produced by microorganisms growing at high salinity. They are high-value commodities for the pharmaceutical and medical sectors (1000–1200 €/kg). Currently microbial ectoine production is based on sugar fermentations, but expansion to other more sustainable and cheaper substrates is desirable. In this work, a literature review to identify halophilic microbes able to use CO2 and CO as a carbon source was performed. Subsequently, genomes of this poll of microbes were mined for genes that encode for ectoine and hydroxyectoine synthesis (ectABCD, ask, asd and ask_ect). As a result, we identified a total of 31 species with the genetic potential to synthesize ectoine and 14 to synthesize hydroxyectoine. These microbes represent the basis for the creation of novel microbial-platforms that can promote the development of cost-effective and sustainable valorization chains of CO2 and CO in different industrial scenarios.

One of agriculture’s most important goals is finding the proper equilibrium between sustainability and intensification of production. The exponential growth of the world population, climate variability, and soil degradation are essential factors that require the development of novel agricultural practices to achieve food security. In this context, organo-mineral fertilization has been proposed as a promising approach. Such a concept is based on novel fertilizers formulations combining organic and mineral resources features, which could simultaneously address soil fertility and health issues. The manufacturing processes of organo-mineral fertilizers (OMF) are highly versatile and revolve around the co-processing of organic and mineral matrices. OMF’s peculiarity resides in using systemic methodologies for waste valorization to generate cost-effective and eco-friendly products in alignment with the bio-circular economy. Despite their advantages, OMF adoption by farmers is still not satisfactory, which could be attributed to the difficulty of accessibility and a stagnant market. This work critically reviews recent advances in the organo-mineral fertilization concept. Our review provides an in-depth understanding of the chemical, biological, and thermal methodologies used for OMF generation through mineral and organic matrices co-processing. We also discuss the positive effect of such products on the plant-soil system by focusing on the mechanism of action. Furthermore, this review scrutinizes the innovation profile of OMF based on trends of patent submission during the last 20 years. It also provides future research and development pathways based on current drawbacks and limitations of the industry.Graphical abstract

Maritime pine (Pinus pinaster Ait.) is native to the western Mediterranean basin and has an economic importance in southwestern Europe. This importance is based on the use of its wood in the construction, furniture, and paper industries. Bark and other parts of the plant, such as resin, needles, and cones, are by-products with potential industrial application. These parts of the tree stand out because of the presence of secondary metabolites, the main ones being phenolic compounds and terpenes. Bark contains both, while other parts of the plant are mainly composed of terpenes. All these compounds have biological potential, mainly antioxidant and antimicrobial properties. The bark has the widest range of industrial applications, and it can be used to obtain dietary supplements and functional foods, adsorbents, and bio-based resins and foams. Resin has a prominent industrial role too, especially in chemical industry. In this manuscript, an overview of these applications is described, opening an innovation opportunity for enterprises to use the by-products and residue of maritime pine. Still, albeit the described application, maritime pine has further applications that are right now being studied under the premises of circular economy.

Poor indoor air quality has become of particular concern within the built environment due to the time people spend indoors, and the associated health burden. Volatile organic compounds (VOCs) off-gassing from synthetic materials, nitrogen dioxide and harmful outdoor VOCs such benzene, toluene, ethyl-benzene and xylene penetrate into the indoor environment through ventilation and are the main contributors to poor indoor air quality with health effects. A considerable body of literature over the last four decades has demonstrate the removal of gaseous contaminants through phytoremediation, a technology that relies on plant material and technologies to remediate contaminated air streams. In this review we present a state-of-the-art on indoor phytoremediation over the last decade. Here we present a review of 38 research articles on both active and passive phytoremediation, and describe the specific chemical removal efficiency of different systems. The literature clearly indicates the efficacy of these systems for the removal of gaseous contaminants in the indoor environment, however it is evident that the application of phytoremediation technologies for research purposes in-situ is currently significantly under studied. In addition, it is common for research studies to assess the removal of single chemical species under controlled conditions, with little relevancy to real-world settings easily concluded. The authors therefore recommend that future phytoremediation research be conducted both in-situ and on chemical sources of a mixed nature, such as those experienced in the urban environment like petroleum vapour, vehicle emissions, and mixed synthetic furnishings off-gassing. The assessment of these systems both in static chambers for their theoretical performance, and in-situ for these mixed chemical sources is essential for the progression of this research field and the widespread adoption of this technology.

Despite significant public health concerns regarding infectious diseases in air environments, potentially harmful microbiological indicators, such as antibiotic resistance genes (ARGs) in bioaerosols, have not received significant attention. Traditionally, bioaerosol studies have focused on the characterization of microbial communities; however, a more serious problem has recently arisen due to the presence of ARGs in bioaerosols, leading to an increased prevalence of horizontal gene transfer (HGT). This constitutes a process by which bacteria transfer genes to other environmental media and consequently cause infectious disease. Antibiotic resistance in water and soil environments has been extensively investigated in the past few years by applying advanced molecular and biotechnological methods. However, ARGs in bioaerosols have not received much attention. In addition, ARG and HGT profiling in air environments is greatly limited in field studies due to the absence of suitable methodological approaches. Therefore, this study comprehensively describes recent findings from published studies and some of the appropriate molecular and biotechnological methods for monitoring antibiotic resistance in bioaerosols. In addition, this review discusses the main knowledge gaps regarding current methodological issues and future research directions.

Indian Railways (IR) is the third largest in the world and an economic transportation mode in India. A recent report by the Central Pollution Control Board, Government of India revealed that most of the IR stations were unable to comply with the norms of solid waste management especially on treatment of plastic waste. Hence, this study is aimed to explore potential plastic waste resources/generation across Indian Railway Units (IRUs) and to recommend eco-smart energy solutions to improve plastic waste management at IRUs. Significant problems related to collection, segregation, and treatment of railway mixed plastic waste were addressed. Recent initiatives by IR to eradicate the plastic pollution in IRUs were highlighted in the study. Eco-smart solutions such as financial rewarding system, concession in railway ticket price, priority reservation during booking of railway tickets, converting the unsegregated waste into valuable products of railway platform tiles, pavements, and bricks were recommended. Finally, the study provides a comprehensive perspective of plastic waste to energy conversion in terms of plasto-oil, plasto-char, and plasto-gas products.Graphical abstract

In the past few decades, pollution from microplastics has emerged as an important issue on a global scale. These plastic particles are mainly the result of anthropogenic activities. Urban sprawl, industrialization, indiscriminate use and poor waste management of plastic products are the main factors responsible for the accumulation of microplastics in different ecosystems of the environment. The presence of microplastics in the soil matrix is considered an emerging threat to agroecosystems. Since most of the studies on microplastics have been done in the aquatic environment. The understanding of the ecotoxicological effects of these contaminants in terrestrial ecosystems is still limited, especially in agroecosystems. The negative effects of microplastics on the physical, chemical and biological properties of soil are now revealing. But the effects of microplastics on plant growth and yield are largely unexplored. Microplastic contamination in the soil can alter the functioning of plants by affecting the microbial community of the rhizosphere and disturbing the homeostasis of the agroecosystem. Furthermore, it may transfer into the plant system through nutrient and water absorption channels and affect plant physiology. The pervasive nature of microplastics in the soil is considered a barrier to sustainable agriculture and ecosystem functioning. The present review gives an overview of the sources, dissipation and effects of microplastics with reference to the soil–plant system, highlights the research gaps, and deciphers the possible future threats to agroecosystems. Graphical abstract

As the demand for metal resources increases and the quality and availability of rich ore resources decline, the focus is shifting to low-cost, eco-friendly bioleaching technologies that can effectively utilize low-grade minerals. The stress on bioleaching microorganisms due to high concentrations of metal ions in the bioleaching system is one of the most important factors limiting the effectiveness of bioleaching. Using the common copper-bearing ore bioleaching process as an example, the copper ion concentration reached 6 g/L. An in-depth examination of the copper defensive mechanism of bioleaching microorganisms will help elucidate the physiological mechanism of such extremophiles and pave the way for future genetically engineered highly efficient strains. We elaborate on the copper tolerance mechanism of extremophiles through the lens of biofilms, cell membranes, metal transport mechanisms, intracellular buffer mechanisms, and energy metabolism.